Cas no 361171-91-7 (2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361171-91-7
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 6302694
• PubChem ID: 4393368
• Update Time: 2025-10-29

2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Oprea1_805837
• SR-01000445040-1
• F0778-0007
• 361171-91-7
• 2-methyl-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• EU-0072839
• SR-01000445040
• 2-methyl-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 2-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024599577

• Inchi： 1S/C20H19N3OS/c1-13-7-3-5-9-15(13)20(24)21-19-16-11-25-12-17(16)22-23(19)18-10-6-4-8-14(18)2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： VTVUGDDDEFFQEK-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=CC=1C)=O)N(C1C=CC=CC=1C)N=2

Computed Properties

• Exact Mass: 349.12488341g/mol
• Monoisotopic Mass: 349.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Professional Introduction to Compound with CAS No. 361171-91-7 and Product Name: 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Compound with the CAS number 361171-91-7 and the product name 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thieno[3,4-cpyrazole core, which is known for its role in modulating various biological pathways. The presence of a methyl group at the 2-position of the thieno[3,4-cpyrazole ring and a benzamide moiety at the 3-position further enhances its pharmacological profile.

The synthesis of 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the thieno[3,4-cpyrazole scaffold through a cyclization reaction between appropriate precursors. Subsequent modifications include the introduction of the methyl group at the 2-position and the attachment of the benzamide group at the 3-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high efficiency.

Recent research has highlighted the potential of thieno[3,4-cpyrazole derivatives as scaffolds for developing novel pharmaceuticals. The unique structural features of this class of compounds make them attractive for targeting various biological receptors and enzymes. For instance, studies have demonstrated that thieno[3,4-cpyrazole derivatives can interact with proteins involved in inflammation and cancer progression. The compound in question, 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide, has shown promising activity in preclinical models as an inhibitor of certain kinases associated with tumor growth.

The benzamide moiety in the structure contributes to its binding affinity by forming hydrogen bonds with specific residues in target proteins. This interaction is critical for modulating the activity of enzymes such as cyclooxygenases (COX) and matrix metalloproteinases (MMPs), which are implicated in pain and inflammation. Additionally, the presence of a methyl group at the 2-position of the thieno[3,4-cpyrazole ring enhances its metabolic stability and bioavailability. These structural features collectively contribute to its potential as a lead compound for further drug development.

In vitro studies have revealed that 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide exhibits significant inhibitory effects on several key enzymes involved in disease pathways. Notably, it has demonstrated potent activity against COX-1 and COX-2 enzymes, which are central targets in nonsteroidal anti-inflammatory drug (NSAID) development. Furthermore, preliminary data suggest that this compound may also inhibit MMPs, which are overexpressed in various inflammatory conditions and cancer types.

The pharmacokinetic properties of this compound have been carefully evaluated to ensure optimal therapeutic efficacy. Studies indicate that it exhibits good solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body. The half-life of 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide is sufficient to allow for once-daily dosing in clinical settings. Additionally, its metabolic profile suggests minimal interactions with other drugs commonly used in therapeutic regimens.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These simulations have provided valuable insights into how different functional groups within the molecule interact with target proteins at an atomic level. This information has been instrumental in guiding structural modifications aimed at improving potency and selectivity.

The potential therapeutic applications of 2-methyl-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide are broad-ranging. Initial clinical trials are being planned to evaluate its efficacy in treating chronic inflammatory disorders such as rheumatoid arthritis and osteoarthritis. Given its inhibitory effects on COX enzymes and MMPs,” this compound holds promise for providing relief without some of the adverse effects associated with traditional NSAIDs.

Furthermore,” research is ongoing to explore its potential role” in oncology” as an inhibitor” of kinases involved” in tumor proliferation” and metastasis.” The benzamide moiety,” combined” with” other pharmacophores,” makes it” a versatile scaffold” for designing” next-generation” anticancer agents.”

The synthesis” and development” of novel pharmaceuticals require” rigorous testing” to ensure safety” and efficacy.” Regulatory agencies worldwide have established stringent guidelines” for drug approval,” ensuring that only compounds meeting high standards reach patients.”

In conclusion, 361171 - 91 - 7 plays a pivotal role in advancing pharmaceutical research due to its unique structural features.” The product name, *methyl-N--(methylphenyl)--thieno--cpyrazol--ylbenzamide," underscores" its complex molecular architecture." Its potential therapeutic applications" span" multiple disease areas," making it" a promising candidate" for further clinical investigation." As research" continues," we can expect" more insights" into how" this compound" can revolutionize" modern medicine."